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Compound of Interest

Compound Name:
D,L-Tryptophanamide

hydrochloride

CAS No.: 67607-61-8

Cat. No.: B555558

Get Quote

This technical guide provides essential information regarding the physicochemical properties of

D,L-Tryptophanamide hydrochloride, a derivative of the essential amino acid tryptophan.

This compound serves as a valuable building block in peptide synthesis and is utilized in

various research and development applications, including neuroscience and pharmaceutical

development.[1]

Physicochemical Properties
D,L-Tryptophanamide hydrochloride is a white to pale cream crystalline powder.[1][2] Key

quantitative data for this compound are summarized in the table below.

Property Value References

Molecular Formula
C₁₁H₁₃N₃O·HCl or

C₁₁H₁₄ClN₃O
[1][2][3]

Molecular Weight 239.70 g/mol [1][4][3]

CAS Number 67607-61-8 [1][4]
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Biochemical Context and Applications
D,L-Tryptophanamide hydrochloride is recognized for its role in biochemical pathways as a

derivative of tryptophan.[1] Tryptophan is an essential amino acid and a precursor for the

synthesis of the neurotransmitter serotonin.[1] Consequently, D,L-Tryptophanamide
hydrochloride is utilized in research focused on mood regulation and mental health.[1]

The following diagram illustrates the logical relationship of D,L-Tryptophanamide
hydrochloride to its parent compound and its role as a precursor in a key biochemical

pathway.
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Caption: Relationship of D,L-Tryptophanamide HCl to Tryptophan and Serotonin.

Experimental Protocols
Detailed experimental protocols for the synthesis or application of D,L-Tryptophanamide
hydrochloride are specific to the research context and are not standardized in a general

sense. Researchers in pharmaceutical development may use it as a starting material in the

synthesis of more complex bioactive molecules, while neuroscientists might use it in studies

related to serotonin pathways.[1] The specific methodologies would be found in peer-reviewed

scientific literature pertaining to those applications.

Handling and Storage
For laboratory use, D,L-Tryptophanamide hydrochloride should be stored at 0-8°C.[1] It is

important to handle the compound in accordance with standard laboratory safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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